N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C18H18FN5O3/c1-3-13-9-16(25)22-18(20-13)24-15(8-11(2)23-24)21-17(26)10-27-14-6-4-12(19)5-7-14/h4-9H,3,10H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: IARDBBVCBUZPHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN5O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 1003964-64-4

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C18H18FN5O3 and its molecular weight is 371.372. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study explored pyrazole-acetamide derivatives' use in synthesizing coordination complexes with potential antioxidant activities. The research synthesized derivatives and characterized them using various spectroscopic techniques. The study's findings indicated significant antioxidant activities of the ligands and their complexes (Chkirate et al., 2019).

Chemoselective Acetylation in Drug Synthesis

Research on the chemoselective monoacetylation of 2-aminophenol to a related acetamide compound, an intermediate in antimalarial drug synthesis, utilized various acyl donors. This study provides insight into optimizing the synthesis process of related compounds (Magadum & Yadav, 2018).

Radiosynthesis for PET Imaging

A study discussed the synthesis of a related compound, focusing on its application in positron emission tomography (PET) imaging. This research highlighted the compound's potential in neuroinflammation PET images, providing a pathway for medical imaging applications (Dollé et al., 2008).

Anti-Inflammatory Activity

A related acetamide compound was synthesized and evaluated for its anti-inflammatory activity. The study found significant anti-inflammatory effects, indicating potential applications in medical treatments for inflammation (Sunder & Maleraju, 2013).

Herbicidal Applications

Research into novel derivatives of a related acetamide showed promising herbicidal activities against dicotyledonous weeds. This indicates potential applications in agriculture for weed control (Wu et al., 2011).

Potential Antipsychotic Agents

A study synthesized a series of compounds with a similar structure, evaluating them as potential antipsychotic agents. This research adds to the understanding of antipsychotic drug development, highlighting alternative pathways for targeting neurological disorders (Wise et al., 1987).